Cas no 64920-29-2 (Ethyl 2-oxo-4-phenylbutyrate (>90%))

Ethyl 2-oxo-4-phenylbutyrate (>90%) Properties
Names and Identifiers
-
- Ethyl 2-oxo-4-phenylbutanoate
- 2-OXO-4-PHENYLBUTANOIC ACID ETHYL ESTER
- 2-OXO-4-PHENYLBUTYRIC ACID ETHYL ESTER
- 4-PHENYL-2-OXOBUTYRIC ACID ETHYL ESTER
- BENZYLPYRUVIC ACID ETHYL ESTER
- KETO ESTER
- ETHYL BENZYLPYRUVATE
- ETHYL-2 OXO-4 PHENYL BUTANOATE
- Ethyl 2-oxo-4-phenylbutyrate
- 2-oxo-4-phenyl-butyric acid ethyl ester
- 2-oxo-4-phenylhexanoate
- Ethy 2-oxo-4-phenylbutyrate
- ethyl 2-keto-4-phenylbutyrate
- ethyl 2-oxo-4-phenyl-butyrate
- Ethyl 4-phenyl-2-oxobutanoate
- ETHYL-2-OXO-4-PHENYLBUTRATE
- Ethyl 3-benzylpyruvate
- Ethyl 4-phenyl-2-ketobutyrate
- Ethyl 4-phenyl-2-oxobutyrate
- Ethyl 2-Oxo-Phenylbutrate (Eopb)
- 2-Oxo-4-phenylbutanoicacid ethyl ester
- 4-Phenyl-2-oxobutyricacid ethyl ester
- Ethyl4-phenyl-2-oxobutanoate
- ETHYL-2-OXO-4-PHENYLBUTYRATE
- 2-oxo-4-phenyl butyric acid ethyl ester
- 5YNU9LPT51
- ethyl 2-oxo-4-phenyl-butanoate
- STPXIOGYOLJXMZ-UHFFFAOYSA-N
- Ethyl2-oxo-4-phenylbutyrate
- PubChem18829
- Benzenebutanoic acid, .alpha.-oxo-, ethyl ester
- Ethyl 2-oxo-4-phenylbutyrate, 97%
- AMY11114
- DTXCID2031582
- Tox21_113802
- E0687
- SR-01000944770
- InChI=1/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
- FT-0640980
- EINECS 265-276-9
- SB67345
- A-Keto-phenylbutyric acid, ethyl ester
- 2-keto-4-phenylbutyric acid ethyl ester
- CAS-64920-29-2
- EN300-21226
- STPXIOGYOLJXMZ-UHFFFAOYSA-
- NS00035760
- NCGC00253678-01
- Ethyl2-oxo-4-phenylbutanoate
- SY013535
- 64920-29-2
- SR-01000944770-1
- CHEMBL3183364
- ETHYL PHENETHYLOXALATE
- Ethyl 2-oxo-4-phenylbutyrate (>90%)
- Q27263064
- Q-201080
- Z104494692
- FT-0668355
- Ethyl 2-oxo-4-phenylbutyrate (93per cent)
- SCHEMBL304796
- 2-Oxo-4-phenylbutyric acid, ethyl ether
- AC8658
- AC-5142
- A8839
- UNII-5YNU9LPT51
- Ethyl 2-oxo-4-phenylbutyrate, purum, >=97.0% (GC)
- AKOS000121618
- AS-14138
- 2-oxo-4-phenylbutyric acid, ethyl ester
- Ethyl 2-oxo-4-phenylbutanoate #
- DTXSID1057793
- MFCD00037533
- ethyl-4-phenyl-2-oxobutyrate
- DB-054748
-
- MDL: MFCD00037533
- InChIKey: STPXIOGYOLJXMZ-UHFFFAOYSA-N
- Inchi: 1S/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
- SMILES: O(C([H])([H])C([H])([H])[H])C(C(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O
- BRN: 2725083
Computed Properties
- Exact Mass: 206.09400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 6
- Monoisotopic Mass: 206.094
- Heavy Atom Count: 15
- Complexity: 217
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 43.4
Experimental Properties
- LogP: 1.75140
- PSA: 43.37000
- Refractive Index: n20/D 1.504(lit.)
- Boiling Point: 136°C/2mmHg(lit.)
- Melting Point: No data available
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Color/Form: Yellow liquid.
- Solubility: Not determined.
- Density: 1.091 g/mL at 25 °C(lit.)
Ethyl 2-oxo-4-phenylbutyrate (>90%) Security Information
- WGK Germany:3
- Safety Term:S23;S24/25
- Safety Instruction: S23-S24/25
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
- Risk Phrases: 36/37/38
- Signal Word:Warning
Ethyl 2-oxo-4-phenylbutyrate (>90%) Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 2-oxo-4-phenylbutyrate (>90%) Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003QLV-1g |
Ethyl 2-oxo-4-phenylbutanoate |
64920-29-2 | 95% | 1g |
$11.00 | 2025-02-20 | |
A2B Chem LLC | AB73651-1g |
Ethyl 2-oxo-4-phenylbutyrate |
64920-29-2 | 95% | 1g |
$12.00 | 2024-04-19 | |
Aaron | AR003QU7-1g |
Ethyl 2-oxo-4-phenylbutanoate |
64920-29-2 | 80% | 1g |
$5.00 | 2025-01-22 | |
abcr | AB126299-1g |
Ethyl 2-oxo-4-phenylbutyrate, 90%; . |
64920-29-2 | 90% | 1g |
€61.50 | ||
Alichem | A019108836-100g |
Ethyl 2-oxo-4-phenylbutanoate |
64920-29-2 | 97% | 100g |
181.80 USD | ||
Ambeed | A292773-5g |
Ethyl 2-oxo-4-phenylbutanoate |
64920-29-2 | 92% | 5g |
$24.0 | 2025-02-20 | |
Chemenu | CM254325-100g |
Ethyl 2-oxo-4-phenylbutanoate |
64920-29-2 | 95+% | 100g |
$184 | ||
Enamine | EN300-21226-0.05g |
ethyl 2-oxo-4-phenylbutanoate |
64920-29-2 | 95% | 0.05g |
$19.0 | 2023-09-16 | |
eNovation Chemicals LLC | K88846-100g |
Ethy2-oxo-4-phenylbutyrate |
64920-29-2 | 97% | 100g |
$521 | 2022-05-19 | |
TRC | E925385-10g |
Ethyl 2-oxo-4-phenylbutyrate (>90%) |
64920-29-2 | 10g |
$ 92.00 | 2023-09-07 |
Ethyl 2-oxo-4-phenylbutyrate (>90%) Suppliers
Ethyl 2-oxo-4-phenylbutyrate (>90%) Related Literature
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Wei-Lu Ding,Zhu-Zhu Sun,Xing-Liang Peng,Chen-Lu Wang,Ya-Qin Zhang,Hong-Yan He,Suo-Jiang Zhang Phys. Chem. Chem. Phys., 2020,22, 9796-9807
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2. Front cover
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Soranyel González-Carrero,Laura Martínez-Sarti,Michele Sessolo,Raquel E. Galian,Julia Pérez-Prieto J. Mater. Chem. C, 2018,6, 6771-6777
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S. Karthikeyan,C. Judia Magthalin,A. B. Mandal,G. Sekaran RSC Adv., 2014,4, 19183-19195
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Renyi Li,Xianqi Dai,Zhen Feng,Yi Li,Mingyu Zhao,Jing Liu,Huiting Li,Yang Chen,Yaqiang Ma,Yanan Tang Phys. Chem. Chem. Phys., 2019,21, 14957-14963
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Heejin Lee,Hae-Jo Kim Org. Biomol. Chem., 2013,11, 5012-5016
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Bin Geng,Jun Cai,Sangzi Liang,Shao Xiong Liu,Ming Fang Li,Yan-Xia Chen Phys. Chem. Chem. Phys., 2010,12, 10888-10895
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Yong Yao,Yang Wang,Feihe Huang Chem. Sci., 2014,5, 4312-4316
